N-(2-Hydroxyethyl)icosanamide
N-(2-Hydroxyethyl)icosanamide
The endocannabinoids present a rich system of central cannabinoid (CB1), peripheral cannabinoid (CB2), and non-CB receptor-mediated pharmacology that has stimulated research in many fields including memory, weight loss and appetite, neurodegeneration, tumor surveillance, analgesia, and inflammation. Arachidoyl ethanolamide is one of the saturated fatty acyl ethanolamides devoid of classical (CB1/CB2) activity. Arachidoyl ethanolamide does not bind to the murine CB1 receptor and does not compete with anandamide as a substrate for the endocannabinoid hydrolytic enzyme fatty acid amide hydrolase. Non-CB receptor-mediated pharmacology of the saturated ethanolamides is still being elucidated.
Brand Name:
Vulcanchem
CAS No.:
94421-69-9
VCID:
VC0024454
InChI:
InChI=1S/C22H45NO2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-22(25)23-20-21-24/h24H,2-21H2,1H3,(H,23,25)
SMILES:
CCCCCCCCCCCCCCCCCCCC(=O)NCCO
Molecular Formula:
C22H45NO2
Molecular Weight:
355.6 g/mol
N-(2-Hydroxyethyl)icosanamide
CAS No.: 94421-69-9
Reference Standards
VCID: VC0024454
Molecular Formula: C22H45NO2
Molecular Weight: 355.6 g/mol
| CAS No. | 94421-69-9 |
|---|---|
| Product Name | N-(2-Hydroxyethyl)icosanamide |
| Molecular Formula | C22H45NO2 |
| Molecular Weight | 355.6 g/mol |
| IUPAC Name | N-(2-hydroxyethyl)icosanamide |
| Standard InChI | InChI=1S/C22H45NO2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-22(25)23-20-21-24/h24H,2-21H2,1H3,(H,23,25) |
| Standard InChIKey | AUJVQJHODMISJP-UHFFFAOYSA-N |
| SMILES | CCCCCCCCCCCCCCCCCCCC(=O)NCCO |
| Canonical SMILES | CCCCCCCCCCCCCCCCCCCC(=O)NCCO |
| Description | The endocannabinoids present a rich system of central cannabinoid (CB1), peripheral cannabinoid (CB2), and non-CB receptor-mediated pharmacology that has stimulated research in many fields including memory, weight loss and appetite, neurodegeneration, tumor surveillance, analgesia, and inflammation. Arachidoyl ethanolamide is one of the saturated fatty acyl ethanolamides devoid of classical (CB1/CB2) activity. Arachidoyl ethanolamide does not bind to the murine CB1 receptor and does not compete with anandamide as a substrate for the endocannabinoid hydrolytic enzyme fatty acid amide hydrolase. Non-CB receptor-mediated pharmacology of the saturated ethanolamides is still being elucidated. |
| Synonyms | N-Arachidoylethanolamine |
| Reference | 1.Martin, B.R.,Mechoulam, R., and Razdan, R.K. Discovery and characterization of endogenous cannabinoids. Life Sciences 65, 573-595 (1999). |
| PubChem Compound | 3787294 |
| Last Modified | Nov 12 2021 |
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